4-(Acetylamino)piperidine-4-carboxylic acid hydrochloride

• IUPAC Name: 4-acetamidopiperidine-4-carboxylic acid
• InChI: InChI=1S/C8H14N2O3/c1-6(11)10-8(7(12)13)2-4-9-5-3-8/h9H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key: OTWSFBLJCGYKEF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1(CCNCC1)C(=O)O
• Molecular Formula: C8H14N2O3
• Molecular Weight: 186.21 g/mol

Description

4-(Acetylamino)piperidine-4-carboxylic acid hydrochloride, commonly known as Acetylpiperidine-4-carboxylic acid hydrochloride (APCA-HCl), is an organic compound with a wide range of applications in the scientific and medical fields. It is a white crystalline solid with a melting point of around 179°C. APCA-HCl is a derivative of piperidine, a cyclic amine that is found in many natural products. This compound has been extensively studied due to its versatile range of applications, which include synthesis, research, and medicinal applications.

Scientific Research Applications

4-(Acetylamino)piperidine-4-carboxylic acid hydrochloride is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of drugs and pharmaceuticals, and as a precursor for the synthesis of other compounds. It is also used in the synthesis of peptides, proteins, and other macromolecules. Additionally, this compound is used in the synthesis of fluorescent dyes, fluorescent markers, and other fluorescent compounds.

Mechanism of Action

4-(Acetylamino)piperidine-4-carboxylic acid hydrochloride acts as a proton acceptor and helps to facilitate the transfer of protons from one molecule to another. The compound also acts as a catalyst in a variety of chemical reactions, such as nucleophilic substitution, electrophilic addition, and nucleophilic addition. Additionally, this compound can act as a base in the formation of amides and esters, and can also act as a nucleophile in the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. Studies have shown that the compound can inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine in the brain, which can have beneficial effects on memory, learning, and mood. Additionally, this compound has been shown to have antioxidant activity, which may be beneficial for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

4-(Acetylamino)piperidine-4-carboxylic acid hydrochloride is a versatile compound that can be used in a variety of laboratory experiments. The compound is relatively stable and can be stored for long periods of time without degradation. It is also soluble in a variety of solvents, which makes it easy to work with. Additionally, this compound is relatively inexpensive and can be easily obtained from chemical suppliers. However, the compound can be toxic if ingested, so proper safety precautions should be taken when working with it.

Future Directions

4-(Acetylamino)piperidine-4-carboxylic acid hydrochloride has many potential applications in the scientific and medical fields. Further research is needed to gain a better understanding of the compound’s biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, the compound could be used in the development of new drugs and pharmaceuticals, as well as in the synthesis of fluorescent compounds and other materials. Additionally, this compound could be used in the synthesis of peptides, proteins, and other macromolecules. Finally, further research is needed to gain a better understanding of the compound’s mechanism of action and its potential applications in the laboratory.

Synthesis Methods

4-(Acetylamino)piperidine-4-carboxylic acid hydrochloride can be synthesized from the reaction of acetic anhydride and piperidine. This reaction is catalyzed by a strong acid, such as sulfuric acid, and requires a temperature of around 80°C. The reaction produces a white crystalline solid, which is then purified and recrystallized to obtain this compound. The compound can also be synthesized from the reaction of acetic anhydride and 4-chloropiperidine, which is catalyzed by a strong acid, such as sulfuric acid, and requires a temperature of around 100°C.